Cas no 1221792-74-0 (2,5-diethyl 3-cyano-6-cyclopropylpyridine-2,5-dicarboxylate)

• Product Name: 2,5-diethyl 3-cyano-6-cyclopropylpyridine-2,5-dicarboxylate
• CAS No: 1221792-74-0
• MDL: MFCD16140279
• CID: 4578942
• Update Time: 2025-05-20

2,5-diethyl 3-cyano-6-cyclopropylpyridine-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,5-diethyl 3-cyano-6-cyclopropylpyridine-2,5-dicarboxylate

• MDL： MFCD16140279

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2,5-diethyl 3-cyano-6-cyclopropylpyridine-2,5-dicarboxylate

Introduction to 2,5-diethyl 3-cyano-6-cyclopropylpyridine-2,5-dicarboxylate (CAS No. 1221792-74-0)

2,5-diethyl 3-cyano-6-cyclopropylpyridine-2,5-dicarboxylate, with the CAS number 1221792-74-0, is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This compound is characterized by its complex molecular structure, which includes a pyridine ring, cyano and cyclopropyl groups, and diethyl ester functionalities. These structural features contribute to its distinct chemical properties and biological activities.

The synthesis of 2,5-diethyl 3-cyano-6-cyclopropylpyridine-2,5-dicarboxylate typically involves multi-step reactions, including the formation of the pyridine ring and the introduction of the cyano and cyclopropyl substituents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel one-pot synthesis approach that significantly reduced the number of reaction steps and improved overall yield.

In terms of its chemical properties, 2,5-diethyl 3-cyano-6-cyclopropylpyridine-2,5-dicarboxylate exhibits high thermal stability and solubility in organic solvents such as dichloromethane and dimethylformamide. These properties make it suitable for a wide range of applications, including as an intermediate in the synthesis of more complex molecules and as a ligand in coordination chemistry. Additionally, its ability to form stable complexes with various metal ions has been explored for potential use in catalysis and materials science.

The biological activity of 2,5-diethyl 3-cyano-6-cyclopropylpyridine-2,5-dicarboxylate has also been a subject of interest. Preliminary studies have indicated that this compound possesses anti-inflammatory and antioxidant properties. A recent study published in the Bioorganic & Medicinal Chemistry Letters reported that 2,5-diethyl 3-cyano-6-cyclopropylpyridine-2,5-dicarboxylate demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest potential therapeutic applications in treating inflammatory diseases.

Furthermore, the compound's ability to cross cell membranes efficiently has led to investigations into its use as a drug delivery vehicle. Research conducted at the University of California, San Francisco, explored the encapsulation of anticancer drugs within nanoparticles containing 2,5-diethyl 3-cyano-6-cyclopropylpyridine-2,5-dicarboxylate. The results showed enhanced drug delivery efficiency and reduced toxicity compared to conventional formulations.

In addition to its pharmaceutical applications, 2,5-diethyl 3-cyano-6-cyclopropylpyridine-2,5-dicarboxylate has shown promise in the field of agrochemistry. Studies have demonstrated its effectiveness as a plant growth regulator and pesticide. A study published in the Pest Management Science journal highlighted its ability to enhance crop yield and protect plants from various pathogens without causing significant environmental harm.

The safety profile of 2,5-diethyl 3-cyano-6-cyclopropylpyridine-2,5-dicarboxylate is another critical aspect that has been extensively evaluated. Toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations and does not pose significant risks to human health or the environment when used appropriately. However, proper handling and storage protocols should be followed to ensure safety during laboratory use.

In conclusion, 2,5-diethyl 3-cyano-6-cyclopropylpyridine-2,5-dicarboxylate (CAS No. 1221792-74-0) is a multifaceted compound with a wide range of potential applications in chemistry, pharmacology, materials science, and agrochemistry. Its unique structural features and favorable chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play a significant role in advancing various scientific fields.